Cas no 370842-88-9 (3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: 3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 370842-88-9
• MF: C₂₂H₁₈IN₃OS₂
• MW: 531.432294368744
• CID: 6528063
• Update Time: 2025-10-29

3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• 3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• Thieno[2,3-b]quinoline-2-carboxamide, 3-amino-5,6,7,8-tetrahydro-N-(4-iodophenyl)-4-(2-thienyl)-

• Inchi： 1S/C22H18IN3OS2/c23-12-7-9-13(10-8-12)25-21(27)20-19(24)18-17(16-6-3-11-28-16)14-4-1-2-5-15(14)26-22(18)29-20/h3,6-11H,1-2,4-5,24H2,(H,25,27)
• InChI Key： SVZWIRFYSDKKLA-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(C2SC=CC=2)=C2C(N)=C(C(NC3=CC=C(I)C=C3)=O)SC=12

Experimental Properties

• Density: 1.708±0.06 g/cm3(Predicted)
• Boiling Point: 644.0±55.0 °C(Predicted)
• pka: 10.94±0.70(Predicted)

Additional information on 3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

The compound 3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 370842-88-9) is a highly specialized organic molecule with a complex structure that combines multiple functional groups and heterocyclic systems. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a thieno[2,3-b]quinoline core, which is a fused bicyclic system consisting of a thiophene ring and a quinoline moiety. This core is further substituted with an amino group at position 3 and a carboxamide group at position 2. Additionally, the molecule features an iodophenyl substituent at position 4 and a thiophen-2-yl group at position 4 of the quinoline ring system. These substituents contribute to the compound's unique electronic properties and bioactivity.

Recent studies have highlighted the potential of thieno[2,3-b]quinoline derivatives as promising candidates for targeting various disease states. For instance, research has demonstrated that such compounds may exhibit anti-inflammatory, anti-cancer, and neuroprotective activities. The presence of the iodophenyl group in this compound is particularly significant as it can enhance the molecule's solubility and bioavailability while also potentially contributing to its pharmacokinetic profile.

The synthesis of 3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. The precise conditions for these reactions are critical to ensure high yields and optimal purity of the final product.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential inhibitor of certain enzymes involved in inflammatory pathways. For example, it has been reported to exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, its ability to modulate other therapeutic targets such as kinases or ion channels makes it a versatile candidate for drug development.

The integration of thiophene moieties into the molecular framework is another area of active research interest. Thiophene rings are known for their aromaticity and ability to participate in π–π interactions, which can enhance molecular stability and facilitate binding to biological targets. In this compound, the thiophene group at position 4 contributes to both structural rigidity and electronic modulation.

Another notable feature of this compound is its potential for bioisosteric replacement, where functional groups can be substituted with others that retain similar physical or chemical properties but alter biological activity or pharmacokinetics. This property makes it an attractive candidate for further optimization in drug design programs.

From an analytical standpoint, the characterization of this compound typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods provide critical insights into its molecular structure and conformational properties.

In conclusion, 3-amino-N-(4-iodophenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide represents a cutting-edge molecule with significant potential in therapeutic development. Its unique structural features and promising biological activities make it a focal point for ongoing research efforts aimed at advancing novel treatments for various diseases.